N-(3,5-difluorobenzyl)-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(3,5-difluorobenzyl)-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide often involves multi-step chemical reactions, starting from basic chemical entities to achieve the desired complex molecule. For instance, the synthesis of related compounds has been achieved through processes involving reactions such as cycloaddition, chlorination, and amination, highlighting the complexity and the precision required in the synthesis of such compounds (Wang et al., 2013). These processes are meticulously designed to ensure the formation of the desired product with high purity and yield.
Molecular Structure Analysis
The molecular structure of this compound, and its analogs, is typically analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These analytical methods provide detailed information about the molecular geometry, electronic structure, and the spatial arrangement of atoms within the molecule, which are crucial for understanding the compound's reactivity and properties (Song et al., 2008).
Chemical Reactions and Properties
Compounds like this compound participate in a variety of chemical reactions, reflecting their reactivity and functional utility in synthetic chemistry. Their reactions can include nucleophilic substitution, cyclization, and interaction with catalysts, which enable the formation of complex structures and the introduction of functional groups into the molecule. These reactions underscore the compound’s versatility and its potential as an intermediate in the synthesis of more complex molecules (Cao et al., 2019).
properties
IUPAC Name |
N-[(3,5-difluorophenyl)methyl]-4-methyl-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3OS/c1-10-14(23-16(20-10)21-4-2-3-5-21)15(22)19-9-11-6-12(17)8-13(18)7-11/h2-8H,9H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCARKZJFDDWOLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCC3=CC(=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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